N-(3-acetamidophenyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C21H17FN6O2S/c1-13(29)26-15-3-2-4-16(9-15)27-19(30)11-31-21-18-10-25-28(20(18)23-12-24-21)17-7-5-14(22)6-8-17/h2-10,12H,11H2,1H3,(H,26,29)(H,27,30)
• InChI Key: OAZBQZKJLAHIMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN6O2S
• Molecular Weight: 436.5 g/mol

Description

N-(3-acetamidophenyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17FN6O2S and its molecular weight is 436.47. The purity is usually 95%.
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Scientific Research Applications

Neuroinflammation Imaging

Pyrazolo[1,5-a]pyrimidines, similar to N-(3-acetamidophenyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide, have been synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO). TSPO is an early biomarker of neuroinflammatory processes. Some derivatives showed potential as in vivo PET-radiotracers for neuroinflammation, confirmed by brain uptake and accumulation in a rodent model (Damont et al., 2015).

Translocator Protein Imaging

2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the compound , have been reported as selective ligands for the translocator protein (18 kDa). One such compound, DPA-714, designed with a fluorine atom in its structure, allows for fluorine-18 labeling and in vivo imaging using positron emission tomography (PET), making it a potential tool for studying neuroinflammatory diseases (Dollé et al., 2008).

Antitumor Activity

Compounds similar to N-(3-acetamidophenyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide have been synthesized and tested for antitumor activity. They showed promising anticancer activity at low concentrations compared to reference drugs, making them potential candidates for cancer treatment (Hammam et al., 2005).

Anti-Inflammatory Applications

Derivatives of similar compounds have shown significant anti-inflammatory activity, indicating potential use in the treatment of inflammatory diseases (Sunder et al., 2013).

Anticancer Agents

Pyrimidine derivatives related to the compound have been reported as antitumor agents, showing significant therapeutic activity against various human tumor cell lines (Masaret, 2021).